Cas no 33443-80-0 (ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate)

• Product Name: ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate
• CAS No: 33443-80-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6529897
• PubChem ID: 11367343
• Update Time: 2025-06-09

ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate
• 33443-80-0
• EN300-1460291

• Inchi： 1S/C10H13NO2/c1-3-13-10(12)7-8(2)9-5-4-6-11-9/h4-7,11H,3H2,1-2H3/b8-7-
• InChI Key： CZNBKEKOLOYMNR-FPLPWBNLSA-N
• SMILES： O(CC)C(/C=C(/C)\C1=CC=CN1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Additional information on ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate

Introduction to Ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate (CAS No. 33443-80-0)

Ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate, a compound with the chemical formula C₉H₉NO₂, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 33443-80-0, has garnered attention due to its structural and functional properties that make it a promising candidate for various applications in medicinal chemistry and drug development.

The molecular structure of ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate features a conjugated system comprising an enone moiety and a pyrrole ring. The presence of these functional groups imparts unique reactivity and biological activity, making it a subject of intense interest for researchers exploring novel therapeutic agents. The compound's stereochemistry, specifically the (2Z)-configuration, plays a crucial role in determining its interaction with biological targets, which is a critical factor in drug design.

In recent years, there has been growing interest in the development of heterocyclic compounds due to their diverse biological activities. The pyrrole ring in ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate is known to be a privileged scaffold in medicinal chemistry, contributing to its potential as an intermediate in the synthesis of bioactive molecules. Studies have shown that pyrrole derivatives exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties.

The enone group in the molecule is another key feature that contributes to its chemical versatility. Enones are known for their ability to undergo various reactions such as Michael additions, aldol condensations, and cycloadditions, which are valuable for constructing more complex molecular architectures. This reactivity makes ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate a valuable building block for synthetic chemists aiming to develop novel compounds with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting experimental studies. Ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate has been subjected to virtual screening campaigns to identify potential binding interactions with target proteins. These studies have revealed promising leads for further optimization towards developing drugs targeting specific diseases.

The synthesis of ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of 1-pyrrolylpropenone with ethanol under acidic conditions, followed by purification techniques such as column chromatography. The stereochemistry of the product must be carefully controlled to ensure the desired (2Z)-configuration is obtained.

Applications of ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate extend beyond academic research. Industrial pharmaceutical companies are exploring its potential as a precursor for more complex drug candidates. The compound's ability to undergo further functionalization makes it a versatile intermediate that can be incorporated into larger molecules with specific therapeutic profiles.

In conclusion, ethyl (2Z)-3-(1H-pyrrol-2-yl)but-2-enoate is a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicinal chemistry.